Potassium perchlorate

• CAS No.: 7778-74-7
• Molecular Formula: ClHKO4
• Molecular Weight: 139.56 g/mol
• IUPAC Name: potassium;perchlorate
• InChI: InChI=1S/ClHO4.K/c2-1(3,4)5;/h(H,2,3,4,5)
• InChI Key: OKXRQWHWPWHKOP-UHFFFAOYSA-N
• SMILES: [O-]Cl(=O)(=O)=O.[K+]
• Canonical SMILES: OCl(=O)(=O)=O.[K]
• Color/Form: COLORLESS CRYSTALS OR WHITE, CRYSTALLINE POWDER; Colorless orthorhombic crystals
• density: 2.53 g/cu cm; 2.5 g/cm³
• melting_point: Decomposes at 400 °C; 525 °C
• physical_description: Potassium perchlorate appears as a white crystalline solid. Forms explosive mixtures with certain combustible materials. Difficult to burn, but will accelerate burning of combustible materials. Prolonged exposure to fire or heat may result in an explosion. Used in explosives, pyrotechnics, photography.; Pellets or Large Crystals; Dry Powder; Colorless crystals or white crystalline solid that absorbs moisture from the air; [CHEMINFO]; COLOURLESS CRYSTALS OR WHITE CRYSTALLINE POWDER.
• Pictograms: Oxidizer; Irritant
• solubility: SOL IN 65 PARTS COLD WATER, 15 PARTS BOILING WATER; PRACTICALLY INSOL IN ALCOHOL; In water, 15 g/l at 25 °C.; INSOL IN ETHER; Solubility in water, g/100ml at 20 °C: 1.8
• Synonyms: Perchloracap; potassium perchlorate

Description

Potassium perchlorate (KClO₄) is a potent oxidizing agent with a wide range of industrial and historical applications. It is characterized by its low solubility in water (0.76 g/100 mL at 0°C) , high thermal stability (decomposes at ~400°C to KCl and O₂) , and oxygen balance (Ω = 0), making it ideal for pyrotechnic compositions to optimize combustion . Historically, it was used in the treatment of thyrotoxicosis due to its ability to inhibit iodine uptake by the thyroid gland, though its medical use has declined due to toxicity concerns . Industrially, it is employed in solid rocket propellants, explosives, and safety matches . Its stability compared to chlorates arises from a steric kinetic barrier, reducing sensitivity to friction and impact .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium perchlorate can be synthesized through several methods:

Precipitation Method: This involves treating an aqueous solution of sodium perchlorate with potassium chloride.

Electrolysis Method: this compound can also be produced by the electrolysis of a potassium chloride solution.

Industrial Production Methods: The industrial production of this compound primarily relies on the precipitation method due to its simplicity and efficiency. The reaction is as follows: [ \text{NaClO}_4 + \text{KCl} \rightarrow \text{KClO}_4 + \text{NaCl} ] This reaction exploits the significant difference in solubility between this compound and sodium perchlorate .

Types of Reactions:

Oxidation: this compound is a strong oxidizer and can react with reducing agents to produce oxygen gas and potassium chloride. For example: [ \text{KClO}_4 \rightarrow \text{KCl} + 2\text{O}_2 ]

Reduction: In the presence of strong reducing agents, this compound can be reduced to potassium chloride and oxygen.

Substitution: this compound can undergo substitution reactions with other halides under specific conditions.

Common Reagents and Conditions:

Reducing Agents: Common reducing agents include metals like aluminum and magnesium.

Reaction Conditions: High temperatures are often required to initiate these reactions, typically above 400°C.

Major Products:

Oxidation Products: Potassium chloride and oxygen gas.

Reduction Products: Potassium chloride and oxygen gas.

Scientific Research Applications

Explosives Manufacturing

Potassium perchlorate is widely used in the production of explosives due to its strong oxidizing capabilities. It serves as a key component in:

• Fireworks : Enhances the combustion process.
• Ammunition : Used in percussion caps and primers.
• Rocket Propellants : Historically utilized in solid rocket fuels, though now often replaced by ammonium perchlorate for performance reasons.

Disinfectants

Due to its ability to destroy harmful microorganisms, this compound is employed as a disinfectant in various settings, including laboratories and medical facilities .

Chemical Reagent

In laboratory settings, this compound is used as a reagent in:

• Electrophoresis : Acts as a supporting electrolyte.
• Electrochemistry : Facilitates various chemical reactions due to its oxidizing properties .

Manufacturing Processes

It finds utility in:

• Rubber Manufacturing : As an additive to enhance properties.
• Aluminum Refining : Used in processes that require strong oxidizers.
• Dyes and Fabrics : Acts as a fixer in dyeing processes.

Hyperthyroidism Treatment

Historically, this compound was used to treat hyperthyroidism by inhibiting iodine uptake in the thyroid gland. This competitive inhibition reduces the production of thyroid hormones, making it effective for conditions like Graves' disease. However, due to potential side effects such as aplastic anemia, its use has diminished significantly .

Thyroid Function Testing

This compound is utilized in diagnostic tests to evaluate thyroid function by assessing iodide transport mechanisms .

Case Study 1: Hyperthyroidism Treatment

A study published in the Journal of Clinical Endocrinology demonstrated that this compound effectively reduced thyroid hormone levels in patients with hyperthyroidism when administered alongside other medications. However, long-term use was associated with serious side effects, leading to a decline in its prescription .

Case Study 2: Environmental Impact

Research conducted on perchlorate contamination in drinking water highlighted the need for regulatory measures due to its presence at levels exceeding safe limits. This study prompted investigations into the health effects of chronic exposure to low levels of perchlorate .

Data Table: Specifications and Properties

Property	Value
Chemical Formula	KClO₄
Appearance	Colorless crystalline solid
Solubility	1.5 g/100 mL at 25 °C
Oxidizing Strength	Strong
Typical Uses	Explosives, disinfectants
Medical Use	Hyperthyroidism treatment

Mechanism of Action

Potassium perchlorate exerts its effects primarily through its strong oxidizing ability. In biological systems, it acts as a competitive inhibitor of iodine uptake by the thyroid gland, thereby reducing the production of thyroid hormones. This mechanism involves the inhibition of the sodium-iodide symporter, which is responsible for transporting iodine into thyroid cells .

Comparison with Similar Compounds

Comparison with Sodium Perchlorate (NaClO₄)

Chemical Properties and Reactivity :

• Sodium perchlorate is more soluble in water (209 g/100 mL at 20°C) compared to KClO₄, facilitating its use in aqueous solutions .
• Both salts are strong oxidizers, but NaClO₄ exhibits stronger inhibitory effects on enzymatic activity. For instance, 0.3 M NaClO₄ reduces myosin ATPase activity to 4% of control, compared to 12.5% for sodium thiocyanate .
• Thermal decomposition of NaClO₄ occurs at a lower temperature (~380°C) than KClO₄, releasing oxygen and forming sodium chloride .

Comparison with Lithium Perchlorate (LiClO₄)

Solubility and Reactivity :

• Lithium perchlorate has intermediate solubility (59.8 g/100 mL at 20°C), making it suitable for electrolytes in lithium-ion batteries .
• Unlike KClO₄, LiClO₄ reacts explosively with potassium metal due to the common-ion effect, highlighting differences in kinetic stability .

Thermal Behavior :

• LiClO₄ decomposes at ~240°C, significantly lower than KClO₄, which limits its use in high-temperature applications .

Comparison with Ammonium Perchlorate (NH₄ClO₄)

Environmental Impact :

• Both salts face regulatory scrutiny, but NH₄ClO₄ is more problematic due to groundwater contamination risks, driving research into perchlorate-free alternatives .

Comparison with Guanidinium Perchlorate Derivatives

Energetic Performance :

• Guanidinium salts achieve oxygen balance (Ω = 0) similar to KClO₄ but require stabilization due to sensitivity .

Thermal Decomposition and Stability

KClO₄ decomposes endothermically at ~400°C via a two-step process:

Solid-state phase transition at 299°C .

Oxygen release forming KCl, critical for pyrotechnic time-delay systems .
In contrast, potassium chlorate (KClO₃) decomposes exothermically at 356°C, posing greater explosion risks .

Toxicity and Regulation :

• Chronic exposure to KClO₄ disrupts thyroid function and is classified as a Category 2 carcinogen .
• Transport regulations classify it as a Class 5.1 oxidizer (UN 1489), requiring stringent handling .

Environmental Alternatives :

• Research into perchlorate-free pyrotechnics (e.g., nitrate-based formulations) aims to reduce ecological impact .

Table 1: Comparative Properties of Perchlorate Salts

Property	KClO₄	NaClO₄	NH₄ClO₄	LiClO₄
Solubility (g/100 mL)	0.76 (0°C)	209 (20°C)	20 (25°C)	59.8 (20°C)
Decomposition Temp (°C)	~400	~380	~350	~240
Primary Applications	Pyrotechnics, Propellants	Electrolytes, Chemical synthesis	Rocket propellants	Batteries
Oxygen Balance (Ω)	0	-0.34	-0.34	-0.34

Table 2: Inhibitory Effects of Anions on Myosin ATPase Activity

Anion (0.3 M)	Activity (% of Control)
Sodium thiocyanate	12.5%
Sodium perchlorate	4%
Potassium perchlorate	Not tested (insoluble)

Q & A

Basic Research Questions

Q. How can liquid chromatography with conductivity detection be optimized for quantifying potassium perchlorate in complex matrices?

• Methodology : Use a mobile phase of 16.6 g phthalic acid in methanol/water (pH 4.5) with a L23-packed column (4.6 mm × 7.5 cm) at 1.2 mL/min flow rate. Validate the method by ensuring tailing factors ≤1.5 and relative standard deviation (RSD) ≤2.0% for repeatability. Calibrate using a standard solution (0.1 mg/mL KClO₄) and apply the formula: $\text{Quantity (mg)} = 500C \times (r_U / r_S)$, where $C$ is the standard concentration, and $r_U/r_S$ are sample/standard peak responses .

Q. What experimental parameters influence the solubility of this compound in organic solvents?

• Key Variables : Temperature (tested up to 265°C), solvent polarity (e.g., methanol vs. dimethylformamide), and ionic strength (via activity coefficients derived from salt solutions). Calcium and barium perchlorates show higher methanol solubility than water, suggesting solvent-solute interactions dominate over hydration effects .

Q. How are insoluble impurities in this compound quantified for reagent-grade purity validation?

• Procedure : Dissolve 20 g sample in 150 mL warm water, filter through a medium-porosity crucible, wash with 3×50 mL water, and dry residues at 105°C. Residual mass ≤1 mg (0.005%) confirms compliance with purity standards .

Advanced Research Questions

Q. How can conflicting toxicological data on perchlorate’s reference dose (RfD) be reconciled between NAS and EPA assessments?

• Critical Analysis : The NAS-derived RfD (20× higher than EPA’s 2002 value) hinges on classifying iodine uptake inhibition as non-adverse, while EPA deemed it a precursor to thyroid dysfunction. Researchers must evaluate study designs: EPA used human epidemiological data, whereas NAS prioritized rodent models. Uncertainties in exposure pathways (e.g., breast milk contamination) further complicate risk extrapolation .

Q. What crystallographic techniques are suitable for analyzing this compound coordination complexes, such as cryptand-encapsulated structures?

• Approach : Employ single-crystal X-ray diffraction to resolve bond lengths and coordination geometry. For example, (2.2.2-cryptand)KClO₄ exhibits distorted cubic coordination, with Cl–O distances (~1.44 Å) and K⁺–O interactions (~2.8 Å). Thermal analysis (TGA/DSC) can assess stability of amine/pyridine adducts .

Q. What factors govern this compound crystal growth via gel diffusion, and how do nucleation kinetics affect morphology?

• Optimization : Adjust gel concentration (5–7% silica), pH (4–6), and reactant concentrations (0.5–1.0 M KClO₄). Lower nucleation density occurs at 25–30°C, yielding well-defined orthorhombic crystals. Periodic bond chain (PBC) theory predicts dominant {001} and {101} faces, consistent with experimental observations .

Q. Why do discrepancies arise in perchlorate detection when using gravimetric methods with ethanol extraction?

• Hazard Mitigation : Ethanol reacts with perchlorate to form explosive ethyl perchlorate. Replace ethanol with non-reductive solvents (e.g., acetone) for potassium isolation. Validate via ion chromatography or Raman spectroscopy (peaks at 935 cm⁻¹ for ClO₄⁻ symmetry) .

Q. How do environmental perchlorate sources (natural vs. anthropogenic) complicate isotopic fingerprinting in water systems?

• Analytical Strategy : Use δ¹⁸O and δ³⁷Cl isotopic ratios: synthetic perchlorate (e.g., fireworks) has δ¹⁸O = +18‰ to +22‰, while atmospheric formation shows δ¹⁸O = −15‰. Couple with microbial degradation studies (e.g., Azospirillum reductase activity) to trace contamination pathways .

Q. Methodological Considerations Table

Technique	Application	Key Parameters	Limitations
Liquid Chromatography	Purity assay	Column: L23; pH 4.5 mobile phase	Interference from nitrate/chlorate
X-Ray Diffraction	Crystal structure	λ = 1.5418 Å (Cu-Kα); 100K cooling	Requires single crystals
Raman Spectroscopy	Anion identification	935 cm⁻¹ (ClO₄⁻ symmetric stretch)	Fluorescence in organic matrices
Isotope Ratio MS	Source tracking	δ¹⁸O, δ³⁷Cl precision ±0.5‰	High cost; specialized facilities